Cas no 26406-97-3 (4-Amino-3-chloro-hydratropic Acid Ethyl Ester)

• Product Name: 4-Amino-3-chloro-hydratropic Acid Ethyl Ester
• CAS No: 26406-97-3
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 4711969
• Update Time: 2025-05-20

4-Amino-3-chloro-hydratropic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• ethyl alpha-(3-chloro-4-aminophenyl)-propionate
• ethyl 2-(4-amino-3-chlorophenyl)propanoate
• WPTJMBKBIFEFTA-UHFFFAOYSA-N
• Ethyl 2-(4-amino-3-chlorophenyl)propionate
• 4-Amino-3-chloro-hydratropic Acid Ethyl Ester

• Inchi： 1S/C11H14ClNO2/c1-3-15-11(14)7(2)8-4-5-10(13)9(12)6-8/h4-7H,3,13H2,1-2H3
• InChI Key： WPTJMBKBIFEFTA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C(=O)OCC)C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 4-Amino-3-chloro-hydratropic Acid Ethyl Ester

Professional Introduction to 4-Amino-3-chloro-hydratropic Acid Ethyl Ester (CAS No. 26406-97-3)

4-Amino-3-chloro-hydratropic Acid Ethyl Ester, with the CAS number 26406-97-3, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its versatile applications in synthetic chemistry and its potential role in the development of novel therapeutic agents. The structure of this molecule, featuring both an amino group and a chloro substituent, makes it a valuable intermediate in the synthesis of more complex molecules.

The 4-amino-3-chloro-hydratropic acid ethyl ester molecule is characterized by its unique chemical properties, which include reactivity towards nucleophiles and electrophiles. These properties make it a useful building block in organic synthesis, particularly in the construction of heterocyclic compounds. The presence of the ethyl ester group enhances its solubility in various organic solvents, facilitating its use in a wide range of chemical reactions.

In recent years, there has been growing interest in the development of new pharmaceuticals that target neurological disorders. The 4-amino-3-chloro-hydratropic acid ethyl ester has shown promise as a precursor in the synthesis of potential neuroactive compounds. Researchers have been exploring its derivatives to identify novel pharmacophores that could lead to the development of drugs for conditions such as epilepsy, depression, and Alzheimer's disease. The ability to modify this compound at various positions allows for the creation of a diverse library of derivatives, each with unique biological activities.

The compound's significance extends beyond its role as a synthetic intermediate. It has also been investigated for its potential applications in materials science, particularly in the development of functional polymers and coatings. The amino and chloro groups provide reactive sites that can be utilized to incorporate this compound into larger molecular frameworks, enhancing the properties of these materials.

One of the most exciting areas of research involving 4-amino-3-chloro-hydratropic acid ethyl ester is its use in medicinal chemistry. The compound's structural features make it a suitable candidate for further derivatization to produce molecules with enhanced binding affinity to biological targets. For instance, researchers have been synthesizing analogs of this compound to develop inhibitors of enzymes involved in cancer metabolism. These inhibitors could potentially disrupt tumor growth by targeting specific metabolic pathways.

The synthesis of 4-amino-3-chloro-hydratropic acid ethyl ester involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the chlorination of hydratropic acid, followed by esterification with ethanol under acidic conditions. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to ensure high yields and purity.

The< strong> 4-amino-3-chloro-hydratropic acid ethyl ester is also being studied for its environmental impact and sustainability. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These efforts align with the broader goal of sustainable chemistry, which aims to make chemical processes more environmentally friendly without compromising efficiency.

In conclusion, 4-amino-3-chloro-hydratropic acid ethyl ester (CAS No. 26406-97-3) is a multifaceted compound with significant applications in pharmaceuticals, materials science, and environmental chemistry. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop new drugs and advanced materials. As our understanding of its properties continues to grow, so too will its importance in various scientific disciplines.